Cas no 78840-55-8 (Heptane, 1-[(trifluoromethyl)thio]-)

• Product name: Heptane, 1-[(trifluoromethyl)thio]-
• CAS No: 78840-55-8
• MF: C₈H₁₅F₃S
• MW: 200.26491189003
• CID: 533776
• PubChem ID: 12670658

Heptane, 1-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1-[(trifluoromethyl)thio]-
• 1-(trifluoromethylsulfanyl)heptane
• 78840-55-8
• SCHEMBL15104738
• WJBFUNJOWMVGSS-UHFFFAOYSA-N
• 1-[(TRIFLUOROMETHYL)SULFANYL]HEPTANE
• DTXSID70506347

• Inchi： InChI=1S/C8H15F3S/c1-2-3-4-5-6-7-12-8(9,10)11/h2-7H2,1H3
• InChI Key： WJBFUNJOWMVGSS-UHFFFAOYSA-N
• SMILES： CCCCCCCSC(F)(F)F

Computed Properties

• Exact Mass: 200.08465614g/mol
• Monoisotopic Mass: 200.08465614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų
• XLogP3: 5